Cas no 866728-07-6 (3-(3,4-dimethylphenyl)-5-(2-fluorophenyl)methyl-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3,4-dimethylphenyl)-5-(2-fluorophenyl)methyl-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline
• CAS No: 866728-07-6
• MF: C₂₇H₂₄FN₃O₂
• MW: 441.49676990509
• CID: 5902989
• PubChem ID: 2136888
• Update Time: 2025-10-29

3-(3,4-dimethylphenyl)-5-(2-fluorophenyl)methyl-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-5-[(2-fluorophenyl)methyl]-7,8-dimethoxypyrazolo[4,3-c]quinoline
• AKOS001813663
• 866728-07-6
• 3-(3,4-dimethylphenyl)-5-[(2-fluorophenyl)methyl]-7,8-dimethoxy-5H-pyrazolo[4,3-c]quinoline
• 3-(3,4-dimethylphenyl)-5-(2-fluorobenzyl)-7,8-dimethoxy-5H-pyrazolo[4,3-c]quinoline
• AB00675038-01
• F1604-0536
• 3-(3,4-dimethylphenyl)-5-(2-fluorophenyl)methyl-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline

• Inchi： 1S/C27H24FN3O2/c1-16-9-10-18(11-17(16)2)26-21-15-31(14-19-7-5-6-8-22(19)28)23-13-25(33-4)24(32-3)12-20(23)27(21)30-29-26/h5-13,15H,14H2,1-4H3
• InChI Key： QNARIASJFCXJGK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C2=C(C=C(OC)C(OC)=C2)C2=NN=C(C3=CC=C(C)C(C)=C3)C2=C1

Computed Properties

• Exact Mass: 441.18525518g/mol
• Monoisotopic Mass: 441.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(3,4-dimethylphenyl)-5-(2-fluorophenyl)methyl-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline

3-(3,4-Dimethylphenyl)-5-(2-Fluorophenyl)methyl-7,8-Dimethoxy-5H-Pyrazolo[4,3-c]Quinoline (CAS No. 866728-07-6)

The compound 3-(3,4-dimethylphenyl)-5-(2-fluorophenyl)methyl-7,8-dimethoxy-5H-pyrazolo[4,3-c]quinoline (CAS No. 866728-07-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazoloquinolines, which are known for their potential biological activities and structural versatility. The molecule's structure incorporates multiple functional groups, including dimethylphenyl, fluorophenyl, and methoxy substituents, which contribute to its unique properties and reactivity.

Recent studies have highlighted the importance of pyrazoloquinoline derivatives in drug discovery, particularly in the development of anticancer agents. The dimethoxy groups at positions 7 and 8 of the quinoline ring are believed to play a critical role in enhancing the compound's solubility and stability, making it a promising candidate for further preclinical testing. Additionally, the presence of a fluorophenyl methyl group at position 5 introduces electronic effects that may influence the molecule's interaction with biological targets.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have demonstrated that CAS No. 866728-07-6 exhibits selective inhibitory activity against specific kinases, suggesting its potential utility in targeted therapies. This finding aligns with the growing trend in medicinal chemistry toward designing molecules with high specificity to minimize off-target effects.

The synthesis of 3-(3,4-dimethylphenyl)-5-(2-fluorophenyl)methyl-7,8-dimethoxy-5H-pyrazolo[4,3-c]quinoline involves a multi-step process that combines advanced organic synthesis techniques. The construction of the pyrazoloquinoline core is typically achieved through cyclization reactions involving appropriately substituted intermediates. The introduction of substituents such as dimethylphenyl and fluorophenyl methyl groups requires precise control over reaction conditions to ensure high yields and purity.

In terms of pharmacokinetics, preliminary studies indicate that this compound has favorable absorption and distribution properties. The presence of hydroxymethyl groups may enhance its ability to cross biological membranes, which is crucial for achieving therapeutic concentrations in target tissues. However, further investigations are needed to fully characterize its pharmacokinetic profile and evaluate its suitability for systemic administration.

Another area of interest lies in the compound's potential as an anti-inflammatory agent. Inflammation is a hallmark of numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Experimental data suggest that CAS No. 866728-07-6 exhibits anti-inflammatory activity by modulating key inflammatory pathways. This dual functionality—acting as both a kinase inhibitor and an anti-inflammatory agent—underscores its versatility as a lead compound for drug development.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant therapeutic agent. The integration of computational modeling techniques with experimental approaches will likely provide deeper insights into its mechanism of action and optimize its efficacy.